Cas no 38289-46-2 (4-Nonylbenzoic acid)

• Product Name: 4-Nonylbenzoic acid
• CAS No: 38289-46-2
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 320184
• PubChem ID: 38002
• Update Time: 2025-04-19

4-Nonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nonylbenzoic acid
• Benzoic acid, 4-nonyl-
• p-Nonylbenzoic Acid
• SCHEMBL270423
• FLRVNGMVEBEPQG-UHFFFAOYSA-N
• FT-0676048
• 4-n-Nonylbenzoic acid
• 4-Nonylbenzoicacid
• BRN 2722200
• AB01328025-02
• 12N-227
• NCGC00335602-01
• BENZOIC ACID, p-NONYL-
• AKOS000565201
• 38289-46-2
• 4-N-NONYLBENZOICACID
• 4-nonylbenzenecarboxylic acid
• MFCD00627643
• A873883
• CS-0320174
• DTXSID00191664
• 3-09-00-02623 (Beilstein Handbook Reference)
• STK035991

• MDL： MFCD00627643
• Inchi： 1S/C16H24O2/c1-2-3-4-5-6-7-8-9-14-10-12-15(13-11-14)16(17)18/h10-13H,2-9H2,1H3,(H,17,18)
• InChI Key： FLRVNGMVEBEPQG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CCCCCCCCC)=O

Computed Properties

• Exact Mass: 248.17800
• Monoisotopic Mass: 248.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 96-97 ºC
• Boiling Point: 374.3°C at 760 mmHg
• Flash Point: 179.8°C
• Refractive Index: 1.512
• Solubility: Insuluble (5.5E-3 g/L) (25 ºC),
• PSA: 37.30000
• LogP: 4.67790